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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703 Get Quote

Technical Support Center: Tetraethylammonium
Cyanide
Disclaimer: This document is intended for informational purposes only and does not replace a

comprehensive risk assessment. Researchers, scientists, and drug development professionals

must consult their institution's safety protocols and the Safety Data Sheet (SDS) for

tetraethylammonium cyanide before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What is the primary hazard when mixing tetraethylammonium cyanide with a strong

acid?

A1: The primary and most severe hazard is the rapid generation of highly toxic and flammable

hydrogen cyanide (HCN) gas.[1][2][3][4][5] This reaction can occur upon contact with strong

acids such as hydrochloric acid, sulfuric acid, and nitric acid.[6]

Q2: What are the symptoms of hydrogen cyanide exposure?

A2: Exposure to even low concentrations of hydrogen cyanide can be fatal.[1][7] Symptoms of

exposure can include weakness, headache, confusion, dizziness, rapid breathing, nausea, and

vomiting.[1] Higher levels of exposure can quickly lead to convulsions, collapse, and death.[1] A
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faint bitter almond odor is associated with hydrogen cyanide, but a significant portion of the

population cannot detect it.[1]

Q3: Is tetraethylammonium cyanide stable under normal conditions?

A3: Tetraethylammonium cyanide is considered stable under recommended storage

conditions, which include a cool, dry, and well-ventilated area away from incompatible

materials, particularly acids.[3][8] It is also described as hygroscopic and light-sensitive.[8]

Q4: What personal protective equipment (PPE) is required when handling

tetraethylammonium cyanide?

A4: Appropriate PPE includes, but is not limited to, chemical-resistant gloves, safety goggles

and a face shield, and a lab coat.[7] All handling of tetraethylammonium cyanide solids and

solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or

potential off-gassing.[8]

Q5: How should I dispose of waste containing tetraethylammonium cyanide?

A5: Cyanide-containing waste is considered hazardous and must be disposed of according to

institutional and regulatory guidelines.[1][5] It is critical not to mix cyanide waste with acidic

waste, as this will generate hydrogen cyanide gas.[2][3] Waste containers should be clearly

labeled and stored in a designated satellite accumulation area.[1]
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Issue Potential Cause Recommended Action

Accidental mixing of

tetraethylammonium cyanide

with an acidic solution.

Inadvertent addition of acid to

a cyanide-containing solution

or vice-versa.

IMMEDIATE EVACUATION of

the laboratory area. Activate

the emergency alarm and

notify your institution's

emergency response team. Do

not attempt to neutralize the

mixture.[3]

Faint almond-like odor

detected in the laboratory.

Possible release of hydrogen

cyanide gas.

IMMEDIATE EVACUATION of

the area. Do not rely on odor

as a definitive sign of

exposure, as many individuals

cannot detect it.[1] Alert others

and follow emergency

protocols.

Spill of solid

tetraethylammonium cyanide.

Mishandling of the solid

compound.

IMMEDIATE EVACUATION of

the immediate spill area.

Cordon off the area and

prevent others from entering.

Follow your institution's spill

response procedures for highly

toxic solids. Do not use water

to clean up as it may react with

the cyanide salt.[3][5]

Quantitative Data Summary
While specific kinetic or thermodynamic data for the reaction of tetraethylammonium cyanide
with every strong acid is not readily available in public literature due to the extreme hazards

involved, the following table summarizes key hazard identification data for the parent

compound.
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Property Value Reference

Molecular Formula C₉H₂₀N₂ [7]

Molecular Weight 156.27 g/mol

Melting Point 250 °C (decomposes)

GHS Hazard Statements

H300 (Fatal if swallowed),

H310 (Fatal in contact with

skin), H330 (Fatal if inhaled),

H410 (Very toxic to aquatic life

with long lasting effects)

[7]

Supplementary Hazard

Statement

EUH032: Contact with acids

liberates very toxic gas.

Experimental Protocols
Note: The following protocols are for the safe handling and emergency preparedness related to

tetraethylammonium cyanide and are not procedures for intentionally mixing it with strong

acids.

Protocol 1: Safe Handling of Tetraethylammonium
Cyanide in the Laboratory

Risk Assessment: Before any work begins, conduct a thorough risk assessment that includes

the specific quantities to be used, potential for incompatibility, and emergency procedures.

Engineering Controls: All weighing and solution preparation must be performed within a

certified chemical fume hood with a face velocity appropriate for handling potent compounds.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (check glove compatibility charts), and indirect-vent chemical

splash goggles with a face shield.

Designated Area: Designate a specific area within the fume hood for handling

tetraethylammonium cyanide to prevent cross-contamination.
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Waste Disposal: Use dedicated, clearly labeled waste containers for all solid and liquid waste

containing tetraethylammonium cyanide. Do not mix with other waste streams, especially

acidic waste.[3]

Protocol 2: Emergency Response for Accidental Mixing
with Acid

Immediate Evacuation: If tetraethylammonium cyanide is mixed with a strong acid,

immediately evacuate the laboratory.[3]

Alert Others: Verbally alert all personnel in the vicinity to evacuate.

Activate Alarms: Activate the nearest fire alarm or emergency notification system.

Contact Emergency Services: From a safe location, contact your institution's emergency

response team and provide details of the incident, including the chemicals involved.

Do Not Re-enter: Do not re-enter the affected area until it has been cleared by trained

emergency responders.[3]
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Caption: Chemical incompatibility pathway of tetraethylammonium cyanide and strong acids.
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Caption: Safe handling workflow for tetraethylammonium cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b088703?utm_src=pdf-custom-synthesis
https://ehs-apps.mit.edu/site/sites/default/files/images/sog_0149%20cynanide%20salts.pdf
https://ehs.stanford.edu/forms-tools/chemical-incompatibility-guide
https://ehs.stanford.edu/forms-tools/chemical-incompatibility-guide
https://www.gla.ac.uk/media/Media_932369_smxx.docx
https://sheqmatesa.com/courses/evander-mine-incorporating-comprehensive-chemical-handling/lessons/hazards-associated-with-the-handling-of-liquid-cyanide/
https://datasheets.scbt.com/sc-251174.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1013.pdf
https://www.guidechem.com/msds/13435-20-6.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8709446_EN.htm
https://www.benchchem.com/product/b088703#incompatibility-of-tetraethylammonium-cyanide-with-strong-acids
https://www.benchchem.com/product/b088703#incompatibility-of-tetraethylammonium-cyanide-with-strong-acids
https://www.benchchem.com/product/b088703#incompatibility-of-tetraethylammonium-cyanide-with-strong-acids
https://www.benchchem.com/product/b088703#incompatibility-of-tetraethylammonium-cyanide-with-strong-acids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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